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Compound of Interest

Compound Name: N,n-dimethyl-4,4'-azodianiline

Cat. No.: B1202054

An In-depth Technical Guide to the Safe Handling of N,N-dimethyl-4,4'-azodianiline

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for all laboratory chemicals is paramount. This guide provides
a comprehensive overview of the safety data and handling precautions for N,N-dimethyl-4,4'-
azodianiline (CAS No. 539-17-3), a disperse azo dye.

Chemical Identification and Physical Properties
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Identifier

Value

Chemical Name

N,N-dimethyl-4,4'-azodianiline

4-Amino-4'-(dimethylamino)azobenzene, C.I.

Synonyms )
11025, Disperse Black 3[1]
CAS Number 539-17-3
Molecular Formula C14H16N4[2]
Molecular Weight 240.30 g/mol [3]
Dark orange to rust brown crystalline powder or
Appearance
chunks[2][4]
Melting Point 190 °C (decomposes)[2]
- Sparingly soluble in water. Soluble in ethanol
Solubility

and acetone.[2][4]

Hazard Identification and Classification

N,N-dimethyl-4,4'-azodianiline is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard and precautionary statements.

GHS Hazard Classification

Hazard Class

Hazard Category

Skin Irritation

2[3]

Eye Irritation

2[3]

Specific Target Organ Toxicity (Single Exposure)

3 (Respiratory tract irritation)[3]

Acute Toxicity (Oral) Category 4
Acute Toxicity (Dermal) Category 4
Acute Toxicity (Inhalation) Category 4
Suspected of causing genetic defects Category 2
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Source: PubChem, Sigma-Aldrich, Loba Chemie[3][5]

Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-aminophenyl_azo_-N_N-dimethylaniline
https://www.lobachemie.com/lab-chemical-msds/MSDS-44azodianiline-CASNO-538-41-01601-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Code Statement

Harmful if swallowed, in contact with skin or if
H302+H312+H332 )

inhaled.[5]
H315 Causes skin irritation.[3]
H319 Causes serious eye irritation.[3]
H335 May cause respiratory irritation.[3]
H341 Suspected of causing genetic defects.[5]
P261 Avoid breathing dust.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
280 Wear protective gloves/ protective clothing/ eye

protection/ face protection.

P301 + P312 + P330

IF SWALLOWED: Call a POISON CENTER/

doctor if you feel unwell. Rinse mouth.

P302 + P352

IF ON SKIN: Wash with plenty of water.

P304 + P340

IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

P403 + P233

Store in a well-ventilated place. Keep container
tightly closed.[3]

P501

Dispose of contents/ container to an approved

waste disposal plant.[3]

Source: PubChem, Sigma-Aldrich[3]
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Toxicological Data

Accidental ingestion of this material may be harmful.[4] Animal experiments suggest that
ingestion of less than 150 grams may be fatal or cause serious health damage.[4]

Test Route Species Dose
LD50 Intraperitoneal Rat 350 mg/kg[4]
LD50 Intraperitoneal Mouse 350 mg/kg[4]

Source: Santa Cruz Biotechnology, Inc.[4]

Chronic exposure may lead to anemia and methemoglobinemia, which is characterized by
dizziness, drowsiness, headache, shortness of breath, and a bluish discoloration of the skin
due to deficient oxygenation of the blood.[1]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not publicly available. The
LD50 values are standard toxicological metrics, and the methodologies would follow
established guidelines such as those from the OECD or EPA for acute toxicity testing. These
protocols generally involve administering the substance to animals at various doses to
determine the lethal dose for 50% of the test population.

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure and ensure safety.

Handling:

Avoid all personal contact, including inhalation.[4]

Use in a well-ventilated area or under a fume hood.[4]

Do not eat, drink, or smoke when handling this product.[4]

Wash hands thoroughly after handling.[1][4]
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e Minimize dust generation and accumulation.[1]

o Keep containers securely sealed when not in use.[4]
Storage:

e Store in a cool, dry, and well-ventilated place.[1]

o Keep containers tightly closed.[1]

» Store away from incompatible materials such as oxidizing agents, acids, acid chlorides, and
acid anhydrides.[4]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]
o Skin Protection: Wear appropriate gloves and protective clothing to prevent skin exposure.[1]
» Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[1]
Emergency Procedures and First Aid

Spills and Leaks:

e Minor Spills: Remove all ignition sources. Clean up spills immediately. Use dry clean-up
procedures and avoid generating dust. Place in a suitable, labeled container for waste
disposal.[4]

o Major Spills: Alert emergency responders. Evacuate the area. Control personal contact by
wearing protective clothing and a respirator. Prevent spillage from entering drains or water
courses.[4]

First Aid Measures:

 Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[1]
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical aid if irritation develops or persists.

[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

 Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[1]

Visualized Workflows and Classifications

The following diagrams illustrate the recommended handling workflow and the GHS hazard
classification for N,N-dimethyl-4,4'-azodianiline.

N,N-dimethyl-4,4'-azodianiline

{N,N-dimethyl-4,4'-azodianiline | CAS: 539-17-3}

GHS Hazard Classes
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Click to download full resolution via product page

GHS Hazard Classification for N,N-dimethyl-4,4'-azodianiline
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Safe Handling Protocol
Start Handling

Wear Appropriate PPE

(Gloves, Goggles, Lab Coat)

Use in Well-Ventilated Area
(Fume Hood)

Avoid Contact and Inhalation

No Eating, Drinking, or Smoking

Wash Hands After Handling

Store in Tightly Closed Container

End Handling

Emergency Procedures

Exposure Event

Inh:
Move to fresh air, get medical aid.

Skin Contact:

Flush with water for 15 min, remove clothing.

First Aid

Flush

Eye Contact:
with water for 15 min, get medical aid.

Ingestion:
Do NOT induce vomiting, get medical aid.

Spill Response

Isolate Spill Area

Wear Protective Equipment

Contain Spill
(Avoid dust)

Collect into Labeled Container

Decontaminate Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N,n-dimethyl-4,4'-azodianiline safety data sheet and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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